Cas no 2171963-49-6 (5-(2-ethyl-4-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(2-ethyl-4-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2171963-49-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6102221
• PubChem ID: 165521651
• Update Time: 2025-06-27

5-(2-ethyl-4-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethyl-4-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• EN300-1293382
• 2171963-49-6

• Inchi： 1S/C12H13N3O/c1-3-12-14-9(2)7-15(12)11-5-4-10(8-16)13-6-11/h4-8H,3H2,1-2H3
• InChI Key： GOPGUIMCGILBQF-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)N1C=C(C)N=C1CC

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(2-ethyl-4-methyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde

5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Pyridine-2-Carbaldehyde: A Versatile Compound with Promising Applications in Medicinal Chemistry

5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Pyridine-2-Carbaldehyde, with the CAS number 2171963-49-6, represents a significant advancement in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which combines a pyridine ring with an imidazole moiety, creating a scaffold with potential pharmacological activity. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers exploring novel therapeutic strategies.

As a pyridine-2-carbaldehyde derivative, this compound exhibits structural similarities to other bioactive molecules, such as imidazol-1-yl containing compounds, which are known for their diverse biological activities. The presence of the 2-ethyl-4-methyl substituents further enhances its structural complexity, potentially influencing its interaction with biological targets. These features make it a valuable candidate for further exploration in drug discovery and development.

Recent research has focused on the 5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl) moiety, which is believed to contribute to the compound's pharmacological profile. Studies published in 2023 have demonstrated its potential as an inhibitor of specific enzymes, such as kinase and phosphatase, which are implicated in various disease pathways. This discovery has sparked interest in its application for the treatment of inflammatory and proliferative disorders.

The pyridine-2-carbaldehyde scaffold is known for its ability to form hydrogen bonds with target proteins, a property that may be critical for its biological activity. In a 2024 study, researchers investigated the interaction of this compound with protein kinase C (PKC), revealing its potential as an anti-inflammatory agent. These findings underscore the importance of understanding the molecular mechanisms underlying its pharmacological effects.

Moreover, the 2-ethyl-4-methyl substituents on the imidazole ring may play a role in modulating the compound's solubility and metabolic stability. A 2023 paper published in the Journal of Medicinal Chemistry reported that these groups enhance the compound's ability to cross the blood-brain barrier, a critical factor for its potential use in neurodegenerative disease research.

Recent advances in synthetic chemistry have enabled the efficient preparation of 5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Pyridine-2-Carbaldehyde. Researchers have developed novel catalytic methods to synthesize this compound with high purity and yield, which is essential for its application in preclinical studies. These synthetic approaches are aligned with the principles of green chemistry, minimizing environmental impact while ensuring scalability.

The imidazol-1-yl group is a well-known pharmacophore in drug design, often found in compounds with antiviral, anti-cancer, and anti-inflammatory properties. The integration of this group with the pyridine-2-carbaldehyde scaffold may provide a unique molecular framework for the development of multifunctional therapeutics. This hypothesis is supported by recent computational studies that predict the compound's ability to bind to multiple targets simultaneously.

Studies on the 5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl) structure have also explored its potential as a lead compound for the design of more potent derivatives. A 2024 report in the European Journal of Medicinal Chemistry suggested that modifications to the 2-ethyl-4-methyl substituents could enhance the compound's selectivity for specific enzymes, reducing off-target effects and improving therapeutic outcomes.

The pyridine-2-carbaldehyde moiety is also of interest due to its ability to participate in redox reactions, which may be relevant for its biological activity. Research published in 2023 indicated that this compound could exhibit antioxidant properties, potentially contributing to its protective effects in cellular systems. These findings open new avenues for its application in the treatment of oxidative stress-related diseases.

Furthermore, the 2-ethyl-4-methyl substituents may influence the compound's conformational flexibility, which is crucial for its interaction with biological targets. A 2024 computational study suggested that these groups allow the molecule to adopt multiple conformations, enhancing its ability to bind to diverse protein targets. This property may be particularly advantageous for its application in the treatment of complex diseases.

Recent advancements in molecular modeling have provided insights into the potential interactions of 5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Pyridine-2-Carbaldehyde with various biological targets. These studies have identified potential binding sites on proteins such as cytochrome P450 and adenosine deaminase, which are involved in drug metabolism and immune response regulation. These findings highlight the compound's potential as a multifunctional therapeutic agent.

The 5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl) structure also shows promise in the development of new antiviral agents. A 2023 study demonstrated its ability to inhibit the replication of certain viruses, suggesting its potential as a broad-spectrum antiviral compound. This property is particularly relevant in the context of emerging infectious diseases, where the development of new antiviral agents is of critical importance.

Additionally, the pyridine-2-carbaldehyde scaffold has been explored for its potential in the treatment of neurological disorders. Research published in 2024 indicated that this compound could modulate the activity of neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's versatility in addressing a wide range of medical conditions.

As the field of medicinal chemistry continues to evolve, the 5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Pyridine-2-Carbaldehyde compound remains a subject of significant interest. Its unique molecular structure and potential pharmacological activities make it a valuable candidate for further research and development. Ongoing studies are expected to provide more insights into its therapeutic potential and mechanisms of action, paving the way for its application in clinical settings.

In conclusion, the 5-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Pyridine-2-Carbaldehyde compound, with its distinctive molecular framework, represents a promising candidate for the development of new therapeutic agents. The ongoing research into its pharmacological properties and mechanisms of action is likely to yield important insights, further advancing the field of medicinal chemistry and contributing to the discovery of innovative treatments for various diseases.